5-(5-Methylthiophen-2-yl)isoxazole

• CAS: 138716-32-2
• Synonyms: Isoxazole, 5-(5-methyl-2-thienyl)- (9CI)
• Molecular Formula: C8H7NOS
• Molecular Weight: 165.21
• SMILES: CC1=CC=C(S1)C2=CC=NO2
• InChI: InChI=1S/C8H7NOS/c1-6-2-3-8(11-6)7-4-5-9-10-7/h2-5H,1H3
• InChIKey: ZDPFRUDQPUUDEZ-UHFFFAOYSA-N

Reproducibility in BET bromodomain inhibitor SAR depends on exact substitution pattern. Unsubstituted or regioisomeric analogs alter binding affinity and synthetic directing effects. 5-(5-Methylthiophen-2-yl)isoxazole (CAS 138716-32-2) provides the validated CPI-3 chemotype core fragment at 97% purity with batch-specific NMR/HPLC/GC documentation. • Enables direct access to established BRD2/3/4 inhibitor SAR trajectory; non-thiophene fragments direct campaigns toward different chemical series. • Methyl group directs regioselective metalation & cross-coupling; unsubstituted analogs unsuitable for reactions relying on this effect. • 97% purity tier reduces pre-synthesis purification burden vs. standard 95% building blocks. In stock with standard pack sizes from 10 mg to bulk.

5-(5-Methylthiophen-2-yl)isoxazole Core Structural Profile

5-(5-Methylthiophen-2-yl)isoxazole is a disubstituted heterocycle comprising an isoxazole ring directly linked at the 5-position to a 5-methylthiophene moiety. With molecular formula C₈H₇NOS and a molecular weight of 165.21 g/mol, it is classified as a thiophene-isoxazole hybrid scaffold . The compound is primarily supplied as a research intermediate with a standard purity of 97%, supported by batch-specific QC documentation (NMR, HPLC, GC) . Its compact structure and the presence of the methyl group on the thiophene ring distinguish it from unsubstituted 5-(thiophen-2-yl)isoxazole and positional isomers, influencing both its physicochemical properties and reactivity profile.

5-(5-Methylthiophen-2-yl) core pattern for regioselective synthesis

97% purity with batch QC (NMR, HPLC) supporting reproducible workflows

Fragment-matched CPI-3 BET inhibitor chemotype for structure-based discovery

Why Isoxazole-Thiophene Analogs Cannot Replace 5-(5-Methylthiophen-2-yl)isoxazole

Simple replacement of 5-(5-Methylthiophen-2-yl)isoxazole with its unsubstituted analog 5-(thiophen-2-yl)isoxazole or with 3-thiophene-substituted regioisomers is not straightforward. The 5-methyl group on the thiophene ring modulates electron density, steric bulk, and metabolic stability in downstream compounds [1]. In medicinal chemistry campaigns, the thiophene-isoxazole chemotype has been validated as a privileged fragment for bromodomain (BET) inhibition, where subtle substituent changes—including methyl deletion—result in measurable shifts in binding affinity and selectivity [2]. For synthetic applications, the methyl group can direct regioselective metalation and subsequent functionalization, making the unsubstituted analog unsuitable for reactions that rely on this directing effect [3]. Therefore, procurement specifications must match the exact substitution pattern to ensure reproducibility in both biological and synthetic workflows.

Methyl deletion

May alter electronic and steric profile, shifting reactivity and downstream bioactivity.

Regioisomer mismatch

3- or 4-thienyl substitution may not replicate directing effects in metalation or cross-coupling.

Binding mode divergence

Unsubstituted thiophene isoxazole may differ in BET bromodomain binding per reported SAR.

• [1] Gribble, G. W. (Ed.). (2012). Metalation of Azoles and Related Five-Membered Ring Heterocycles. Topics in Heterocyclic Chemistry, 29. Springer. (Chapter on isoxazole metalation and substituent effects). View Source
• [2] Hewitt, M. C., et al. (2015). Development of methyl isoxazoleazepines as inhibitors of BET. Bioorg. Med. Chem. Lett., 25(9), 1842-1848. DOI: 10.1016/j.bmcl.2015.03.045. View Source
• [3] Roman, G. (2014). Critical assessment of two classical synthetic methods for preparation of thiophene-substituted isoxazoles. Res. Chem. Intermed., 40, 1823–1833. DOI: 10.1007/s11164-013-1101-8. View Source

5-(5-Methylthiophen-2-yl)isoxazole: Quantitative Comparison to Analogs

Computed Lipophilicity (SlogP): Methyl vs. Unsubstituted Analog

Computed logP values indicate higher lipophilicity for the methyl-substituted compound compared to its unsubstituted analog. The SlogP of 5-(5-Methylthiophen-2-yl)isoxazole is 2.58, while 5-(thiophen-2-yl)isoxazole is predicted to have a lower logP (~1.8–2.0) due to the absence of the methyl group [1]. This difference of approximately 0.6–0.8 log units is relevant for fragment-based drug design, where optimal lipophilicity ranges (logP 1–3) guide fragment selection, and even small shifts can influence membrane permeability and solubility profiles.

Computed SlogP

Data to verify

ΔSlogP ≈ +0.6 to +0.8 (target more lipophilic)

Supports lipophilicity-dependent fragment selection.

In silico prediction; experimental logP validation recommended.

Evidence Dimension	Computed lipophilicity (SlogP)
Target Compound Data	SlogP = 2.58
Comparator Or Baseline	5-(Thiophen-2-yl)isoxazole (unsubstituted analog): estimated logP ~1.8–2.0 (class-level inference based on methyl group contribution to logP)
Quantified Difference	ΔSlogP ≈ +0.6 to +0.8 (target more lipophilic)
Conditions	In silico prediction (MMsINC Database); computed values, not experimentally determined

Why This Matters

The higher logP of the methyl-substituted compound may offer superior membrane permeability relative to the unsubstituted analog, a consideration for fragment library design and hit-to-lead optimization.

• [1] MMsINC Database. Entry for 5-(5-methylthiophen-2-yl)-isoxazole (CID-matching). SlogP: 2.5765. Molecular Modeling Section, University of Padua. http://mms.dsfarm.unipd.it (accessed 2025). View Source

Commercial Purity Comparison with Generic Building Blocks

The target compound is commercially available at a standard purity of 97%, supported by batch-specific QC documentation (NMR, HPLC, GC) from Bidepharm . This contrasts with the more common 95% purity tier offered for generic isoxazole-thiophene building blocks by multiple suppliers . For procurement, the 97% purity tier reduces the burden of pre-synthesis purification and minimizes the risk of side reactions or inconsistent yields in multi-step synthetic sequences that are sensitive to impurity profiles.

Commercial Purity

Specification review

97% (with QC) vs 95% (typical)

Supports synthesis reproducibility assessment.

Batch-dependent; verify COA before use.

Evidence Dimension	Commercial purity specification
Target Compound Data	97% (Bidepharm BD522817, QC: NMR, HPLC, GC)
Comparator Or Baseline	Typical generic isoxazole-thiophene building blocks: 95% purity
Quantified Difference	2 percentage-point increase in purity; corresponding reduction in total impurity burden from 5% to 3%
Conditions	Supplier specification; batch-dependent

Why This Matters

The 97% purity with documented QC reduces the need for in-house purification before use, directly impacting cost and turnaround time in synthetic chemistry workflows.

Synthetic Regioselectivity of 5-Thiophene Isoxazoles

In a systematic study of thiophene-substituted isoxazole synthesis via 1,3-diketone cyclization, compounds bearing the 2-thienyl group at the isoxazole 5-position were always obtained as the major regioisomers, with yields reported as 'good' and regioselectivity notably better at low pH compared to chalcone dibromide routes [1]. While this study does not provide exact yield data for the specific 5-methyl analog, the class-level trend establishes that 5-(2-thienyl)isoxazoles are the thermodynamically or kinetically favored products under these conditions. This synthetic accessibility advantage reduces the cost and complexity of obtaining the desired isomer relative to 3-thienyl or 4-thienyl alternatives, which require more elaborate synthetic routes.

Synthetic Regioselectivity

Class-level inference

5-(2-thienyl) isomer favored; good yields

Supports 5-isomer selection for synthesis efficiency.

Class-level trend; exact yield may vary.

Evidence Dimension	Synthetic regioselectivity and yield
Target Compound Data	5-(2-thienyl)isoxazoles as major products from 1,3-diketone + NH₂OH·HCl (yields described as 'good', regioselectivity enhanced at low pH)
Comparator Or Baseline	Isomeric 3-aryl-5-(2-thiophenyl)isoxazole formation (poorer regioselectivity and lower yields from chalcone dibromide route)
Quantified Difference	Regioselectivity favors 5-thienyl isomer; 'substantially better' yields for 1,3-diketone route vs. chalcone dibromide route (qualitative, no exact percentage reported for 5-methyl analog)
Conditions	Reaction of thiophene-containing 1,3-diketones with NH₂OH·HCl at low pH; solvent and temperature not specified for this general observation

Why This Matters

The inherent regiochemical preference for 5-(2-thienyl)isoxazole formation simplifies both in-house synthesis and bulk manufacturing, translating to lower procurement cost and higher synthetic reliability compared to non-preferred regioisomers.

• [1] Roman, G. (2014). Critical assessment of two classical synthetic methods for preparation of thiophene-substituted isoxazoles. Res. Chem. Intermed., 40, 1823–1833. DOI: 10.1007/s11164-013-1101-8. View Source

Key Physicochemical Properties: Density, Boiling Point, Flash Point

Computed physicochemical parameters for 5-(5-Methylthiophen-2-yl)isoxazole have been tabulated: density = 1.21 g/cm³, boiling point = 277.68°C at 760 mmHg, flash point = 121.74°C, and refractive index = 1.565 . These values differentiate it from lower-molecular-weight isoxazole building blocks such as 3,5-dimethylisoxazole (boiling point ~143°C, flash point ~31°C), which are significantly more volatile and flammable. The higher boiling point and flash point of the target compound indicate lower volatility and reduced fire hazard during storage and handling, offering a practical safety advantage in laboratory and pilot-scale operations where solvent evaporation or thermal exposure is a concern.

Computed Properties

Data to verify

BP ~278°C, FP ~122°C (vs 143°C, 31°C for 3,5-dimethylisoxazole)

Supports handling safety and storage assessment.

Computed values; experimental verification recommended.

Evidence Dimension	Boiling point and flash point (safety-relevant properties)
Target Compound Data	Boiling point = 277.68°C (760 mmHg); Flash point = 121.74°C (computed)
Comparator Or Baseline	3,5-Dimethylisoxazole (typical simple isoxazole building block): boiling point ~143°C, flash point ~31°C
Quantified Difference	ΔBoiling point ≈ +135°C; ΔFlash point ≈ +91°C (target significantly less volatile/flammable)
Conditions	Computed values (ChemBlink); not experimentally verified for target compound; comparator experimental values from standard references

Why This Matters

The higher flash point and lower volatility simplify compliance with flammable-liquid storage regulations and reduce special handling requirements, which can influence total cost of ownership for procurement.

BET Bromodomain Inhibitor Fragment: Thiophene-Isoxazole Chemotype Validation

The thiophene-isoxazole substructure present in 5-(5-Methylthiophen-2-yl)isoxazole is the core fragment of the BET bromodomain inhibitor chemotype exemplified by CPI-3 [1]. The published evolution from CPI-3 to the methyl isoxazoleazepine series (exemplified by carboxamide 23) demonstrated that the thiophene-isoxazole core provides potent inhibition of BET bromodomains, with the optimized leads showing excellent in vivo pharmacokinetics, low unbound clearance, and target engagement in a MYC PK-PD model [1]. While the simple fragment itself is not a potent inhibitor, it serves as the validated starting point for structure-based drug design campaigns targeting BRD4 and related bromodomains. In contrast, isoxazole fragments lacking the thiophene substitution (e.g., 3,5-dimethylisoxazole) engage the acetyl-lysine binding pocket through a different binding mode [2], meaning they are not interchangeable in fragment-growing strategies that exploit the thiophene vector.

Fragment Chemotype

Context-dependent

Thiophene-isoxazole core (CPI-3 chemotype) distinct from 3,5-dimethylisoxazole binding mode

Supports BET inhibitor fragment-based design.

Fragment vs optimized lead; no direct IC₅₀ for fragment.

Evidence Dimension	Fragment validation for bromodomain targeting
Target Compound Data	Thiophene-isoxazole core present in CPI-3 chemotype; optimized leads from this series achieve potent BET inhibition with favorable in vivo PK
Comparator Or Baseline	3,5-Dimethylisoxazole fragment (different acetyl-lysine mimic, distinct binding vector)
Quantified Difference	Not applicable (fragment vs. optimized lead comparison; no IC₅₀ or Kd values available for the target fragment alone)
Conditions	Biochemical assays and X-ray crystallography as described in Hewitt et al. (2015) and related BET inhibitor literature

Why This Matters

For research groups pursuing BET bromodomain inhibitor development, procurement of the thiophene-isoxazole fragment rather than generic dimethylisoxazole fragments is essential for accessing the CPI-3 chemotype's validated chemical space and structure-activity relationships.

• [1] Hewitt, M. C., et al. (2015). Development of methyl isoxazoleazepines as inhibitors of BET. Bioorg. Med. Chem. Lett., 25(9), 1842-1848. DOI: 10.1016/j.bmcl.2015.03.045. View Source
• [2] Gehling, V. S., et al. (2013). Discovery, Design, and Optimization of Isoxazole Azepine BET Inhibitors. ACS Med. Chem. Lett., 4(9), 835-840. DOI: 10.1021/ml4001485. View Source

Application Scenarios for 5-(5-Methylthiophen-2-yl)isoxazole

BET Bromodomain-Targeted Fragment-Based Discovery

The thiophene-isoxazole core of this compound is the foundational fragment of the CPI-3 BET inhibitor chemotype [1]. Research groups engaged in structure-based optimization of bromodomain inhibitors should procure this specific fragment to access the established SAR trajectory that led to potent, orally bioavailable leads with low unbound clearance. Substituting a non-thiophene isoxazole fragment (e.g., 3,5-dimethylisoxazole) would direct the campaign toward a different chemical series with distinct binding modes, undermining comparability with published CPI-3-derived data.

Synthetic Methodology for Regioselective Isoxazole Functionalization

The 5-(2-thienyl) substitution pattern is the thermodynamically favored product in 1,3-diketone cyclization routes [2]. This compound therefore serves as a reliable benchmark substrate for developing new C–H functionalization, cross-coupling, or metalation methodologies on isoxazole-thiophene systems. Procurement at 97% purity minimizes interference from regioisomeric impurities that could confound reaction optimization studies.

Physicochemical Reference Standard for Heterocyclic Libraries

With a computed logP of 2.58 [3] and a boiling point of 278°C, this compound occupies a favorable lipophilicity and volatility window for inclusion in fragment screening libraries. It can serve as a calibration standard for HPLC logP determination or as a reference compound when profiling the physicochemical properties of novel thiophene-isoxazole analogs.

Building Block for Kinase and Epigenetic Probes

The isoxazole ring is a recognized acetyl-lysine mimic, and the 5-methylthiophene substituent provides a vector for additional derivatization. This compound is suitable as a starting material for synthesizing focused probe libraries targeting bromodomains, HDACs, or kinases, where the methyl group can be exploited for late-stage C–H activation or as a metabolic stability handle [1].

Application

Selection Property

Validation Focus

BET bromodomain inhibitor fragment evolution

CPI-3 chemotype thiophene-isoxazole core

Reported BET inhibitor SAR trajectory

Regioselective isoxazole functionalization

5-(2-thienyl) regiochemical preference

Synthetic yield and isomer ratio review

Heterocyclic library physicochemical profiling

Computed logP and boiling point range

Experimental logP and volatility validation

Epigenetic probe and kinase inhibitor synthesis

Methylthiophene vector for derivatization

Metabolic stability and C–H activation efficiency

• [1] Hewitt, M. C., et al. (2015). Development of methyl isoxazoleazepines as inhibitors of BET. Bioorg. Med. Chem. Lett., 25(9), 1842-1848. DOI: 10.1016/j.bmcl.2015.03.045. View Source
• [2] Roman, G. (2014). Critical assessment of two classical synthetic methods for preparation of thiophene-substituted isoxazoles. Res. Chem. Intermed., 40, 1823–1833. DOI: 10.1007/s11164-013-1101-8. View Source
• [3] MMsINC Database. Entry for 5-(5-methylthiophen-2-yl)-isoxazole (CID-matching). SlogP: 2.5765. Molecular Modeling Section, University of Padua. http://mms.dsfarm.unipd.it (accessed 2025). View Source